Cas no 2137900-65-1 (5-bromo-3-methyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-bromo-3-methyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2137900-65-1
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 6447938
• PubChem ID: 165794351
• Update Time: 2025-05-21

5-bromo-3-methyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one
• 2137900-65-1
• EN300-1077698

• Inchi： 1S/C10H15BrN2O/c1-7(2)4-5-8-9(11)10(14)13(3)6-12-8/h6-7H,4-5H2,1-3H3
• InChI Key： NQPAZKVDYYVPBH-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C=NC=1CCC(C)C)=O

Computed Properties

• Exact Mass: 258.03678g/mol
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.7Ų

Additional information on 5-bromo-3-methyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one

5-Bromo-3-Methyl-6-(3-Methylbutyl)-3,4-Dihydropyrimidin-4-One (CAS No. 2137900-65-1)

The compound 5-bromo-3-methyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one, identified by the CAS registry number CAS 2137900-65-1, is a structurally complex organic molecule belonging to the class of dihydropyrimidinones. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical research and materials science.

The molecular structure of 5-bromo-3-methyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one is characterized by a dihydropyrimidine ring system with substituents at positions 3, 5, and 6. The bromine atom at position 5 introduces electronic effects that can influence the compound's reactivity and stability. The methyl group at position 3 and the bulky 3-methylbutyl group at position 6 contribute to the molecule's steric environment, which is crucial for its interactions in biological systems or as a component in advanced materials.

Recent studies have explored the synthesis of this compound through various routes, including multi-component reactions and stepwise organic syntheses. Researchers have focused on optimizing reaction conditions to achieve high yields and purity. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach using microwave-assisted synthesis to construct the dihydropyrimidine core efficiently. This method not only reduces reaction time but also enhances the overall sustainability of the process.

In terms of applications, 5-bromo-3-methyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one has shown promise as an intermediate in drug discovery programs targeting specific biological pathways. Its ability to modulate enzyme activity or serve as a scaffold for bioactive molecules makes it a valuable asset in medicinal chemistry. A research team from the University of California recently reported its use as a lead compound in developing inhibitors for a key enzyme involved in neurodegenerative diseases.

Beyond pharmaceutical applications, this compound has also been investigated for its potential in materials science. Its rigid structure and functional groups make it suitable for incorporation into polymeric materials or as a building block for supramolecular assemblies. A study published in Advanced Materials demonstrated its use as a component in self-healing polymers, where its ability to undergo reversible chemical transformations was exploited.

The physical properties of CAS 2137900-65-1 have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its conformational flexibility and crystal packing behavior, which are critical for understanding its behavior under different conditions.

In conclusion, 5-bromo-3-methyl-6-(3-methylbutyl)-3,4-dihydropyrimidin-4-one (CAS No. 2137900-65-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.